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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of

benzenepropanol and its primary metabolite, 3-phenylpropanoic acid. The information is

compiled from a variety of sources to support risk assessment and guide future research.

Executive Summary
Benzenepropanol, an aromatic alcohol, exhibits a generally low order of acute toxicity. The

primary toxicological concerns are related to its potential for skin and eye irritation. It is not

considered to be a skin sensitizer, genotoxic, carcinogenic, or a reproductive toxicant at current

exposure levels. The main metabolic pathway of benzenepropanol involves oxidation to 3-

phenylpropanoic acid, which is then further metabolized and excreted. The toxicological profile

of 3-phenylpropanoic acid is also considered to be of low concern, with no significant findings

in genotoxicity or reproductive toxicity studies. This document summarizes the available

quantitative toxicological data, details the experimental methodologies for key studies, and

visualizes the metabolic pathway and a proposed cellular response mechanism.

Quantitative Toxicological Data
The following tables summarize the key quantitative toxicological data for benzenepropanol
and its primary metabolite, 3-phenylpropanoic acid.

Table 1: Acute Toxicity Data
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Substance Test Species Route LD50/LC50 Reference

Benzeneprop

anol
LD50

Rat

(male/female)
Oral

2250 mg/kg

bw
[1]

Benzeneprop

anol
LD50

Rabbit

(male/female)
Dermal

< 5000 mg/kg

bw
[1]

3-

Phenylpropan

oic acid

LD50 Mouse
Intraperitonea

l
1202 mg/kg [2]

Table 2: Skin and Eye Irritation Data
Substance Test Species Result Reference

Benzenepropano

l
Skin Irritation Rabbit

Moderate to

severe erythema

and necrosis

under occlusive

conditions

[3]

Benzenepropano

l
Eye Irritation -

Expected to

cause serious

damage to eyes

based on skin

corrosion

potential

[3]

3-

Phenylpropanoic

acid

Skin Irritation -
Causes skin

irritation
[1]

3-

Phenylpropanoic

acid

Eye Irritation -
Causes serious

eye irritation
[1]

Table 3: Skin Sensitization Data
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Substance Test Species Result Reference

Benzenepropano

l
- -

Not considered

to be a skin

sensitiser based

on weight of

evidence from in

silico, in vitro,

and human data

[3]

3-

Phenylpropanoic

acid

Guinea pig test

(read-across

from

phenylacetic

acid)

Guinea pig

Did not exhibit

the potential to

induce skin

sensitization

[3]

Table 4: Genotoxicity Data
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Substance Test System Result Reference

Benzenepropano

l

Bacterial

mutation assays

(Ames test)

S. typhimurium

(TA1535,

TA1537, TA98,

TA100, TA102)

Negative (with

and without

metabolic

activation)

[3]

Benzenepropano

l

Micronucleus

test

Human

peripheral blood

lymphocytes

Negative (with

and without

metabolic

activation)

[3]

Benzenepropano

l

Gene mutation

assay (HPRT

locus)

Chinese hamster

lung (V79) cells

Negative (with

and without

metabolic

activation)

[3]

3-

Phenylpropanoic

acid

BlueScreen

assay
-

Negative for

genotoxicity (with

and without

metabolic

activation)

[3]

3-

Phenylpropanoic

acid

Ames assay

(read-across

from

phenylacetic

acid)

- Negative [3]

Table 5: Repeated Dose and Reproductive Toxicity Data
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Substance Test Species NOAEL

Effects
Observed at
Higher
Doses

Reference

Benzeneprop

anol

Combined

repeated

dose/reprodu

ctive/develop

mental

toxicity

(OECD 422

equivalent)

Rat

1000 mg/kg

bw/day

(systemic

toxicity)

- [3]

Benzeneprop

anol

Combined

repeated

dose/reprodu

ctive/develop

mental

toxicity

(OECD 422

equivalent)

Rat

300 mg/kg

bw/day

(reproduction/

development

al)

Increased

pup mortality

and

decreased

viability index

at 1000

mg/kg bw/day

(secondary to

maternal

toxicity)

[3]

3-

Phenylpropan

oic acid

Development

al toxicity

(read-across

from

phenylacetic

acid)

-

500

mg/kg/day

(maternal and

development

al)

Decrease in

mating index,

pup viability,

and body

weight at

1000

mg/kg/day

[3]

Metabolism of Benzenepropanol
Benzenepropanol is primarily metabolized in the liver through oxidation of the alcohol group to

form 3-phenylpropanoic acid. This carboxylic acid can then be further metabolized before being
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excreted, primarily in the urine.[3] There is no evidence to suggest bioaccumulation of

benzenepropanol or its metabolites.[3]

Benzenepropanol 3-Phenylpropanoic AcidOxidation (Liver) Excretion (Urine)Further Metabolism & Conjugation

Preparation

Dosing

Observation

Analysis

Select healthy young adult rodents (e.g., rats) of a single sex.
Ensure weight variation is within ±20% of the mean.

Fast animals overnight (for rats) prior to dosing.

Administer a single dose of the test substance by oral gavage.
Use graduated doses for different groups of animals (at least 5 per group).

Observe animals for signs of toxicity (e.g., tremors, convulsions, lethargy) and mortality.
Record time of death.

Perform a gross necropsy on all animals (those that died and survivors at termination).

Measure body weight shortly before dosing, weekly thereafter, and at death.

Statistically calculate the LD50 value.

Observe for at least 14 days.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/501-52-0.pdf
https://www.benchchem.com/product/b195566?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/501-52-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Application

Observation

Analysis

Select healthy young adult animals (e.g., rats or rabbits) with intact skin.
Typically one sex is used.

Clip the fur from the dorsal area of the trunk (approx. 10% of body surface area).

Apply the test substance uniformly over the prepared skin area.
Cover with a porous gauze dressing and non-irritating tape.

Maintain exposure for 24 hours.

After 24 hours, remove the dressing and any residual test substance.

Observe animals for signs of toxicity and skin reactions (erythema, edema).
Record mortality.

Perform a gross necropsy on all animals.

Observe for at least 14 days.

Measure body weight before the test and at least weekly thereafter.

Estimate the LD50.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-mating Phase

Mating Phase

Post-mating & Gestation/Lactation

Analysis

Dose males for at least 2 weeks prior to mating.

Pair one male with one female.

Dose females for 2 weeks prior to mating.

Continue dosing females through gestation and lactation. Terminate males after mating period for analysis.

Continue dosing males during mating. Continue dosing females during mating.

Observe parturition and litter data (e.g., number of pups, viability).

Conduct clinical pathology and histopathology on parental animals.

Observe pups for clinical signs and growth.

Conduct gross necropsy on pups.

Evaluate effects on fertility, gestation, and offspring viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Phenylpropionic acid | 501-52-0 [amp.chemicalbook.com]

2. Benzenepropanoic acid | C9H10O2 | CID 107 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b195566?utm_src=pdf-body-img
https://www.benchchem.com/product/b195566?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6230832.htm?N=Canada
https://pubchem.ncbi.nlm.nih.gov/compound/107
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

To cite this document: BenchChem. [Toxicological Profile of Benzenepropanol and its
Metabolites: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195566#toxicological-profile-of-benzenepropanol-
and-its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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